![molecular formula C8H12O2 B6250980 9-oxabicyclo[4.2.1]nonan-2-one CAS No. 19740-78-4](/img/no-structure.png)
9-oxabicyclo[4.2.1]nonan-2-one
Description
9-Oxabicyclo[4.2.1]nonan-2-one is a chemical compound with the linear formula C8H12O2 . It has a molecular weight of 140.184 . This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of 9-oxabicyclo[4.2.1]nonan-2-one can be represented by the linear formula C8H12O2 . The structure is also available as a 2D Mol file or as a computed 3D SD file .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 9-oxabicyclo[4.2.1]nonan-2-one involves a series of reactions starting from cyclopentadiene. The first step is the Diels-Alder reaction with maleic anhydride to form the adduct. The adduct is then subjected to a series of reactions to form the final product.", "Starting Materials": [ "Cyclopentadiene", "Maleic anhydride", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Ethanol", "Acetone", "Sodium bicarbonate", "Water" ], "Reaction": [ "Step 1: Diels-Alder reaction of cyclopentadiene with maleic anhydride in the presence of sodium hydroxide to form the adduct.", "Step 2: Hydrolysis of the adduct with hydrochloric acid to form the diacid.", "Step 3: Decarboxylation of the diacid with sodium bicarbonate to form the diene.", "Step 4: Epoxidation of the diene with m-chloroperbenzoic acid to form the epoxide.", "Step 5: Ring opening of the epoxide with acetic acid to form the final product, 9-oxabicyclo[4.2.1]nonan-2-one." ] } | |
CAS RN |
19740-78-4 |
Product Name |
9-oxabicyclo[4.2.1]nonan-2-one |
Molecular Formula |
C8H12O2 |
Molecular Weight |
140.2 |
Purity |
95 |
Origin of Product |
United States |
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